Cas no 90505-36-5 (N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester)

• Product Name: N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester
• CAS No: 90505-36-5
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 654271
• PubChem ID: 13219821
• Update Time: 2025-07-09

N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzyl-1-((S)-3-mercaptopyrrolidin-1-yl)ethylidenecarbamate
• N-[1-[(3S)-3-Mercapto-1-pyrrolidinyl]ethylidene]carbamic Acid (4-Nitrophenyl)methyl Ester
• (S)-P1-(3-MERCAPTO-1-PYRROLIDINYL)ETHYLIDENE]-(4-NITROPHENYL)METHYL ESTER, CARBAMIC ACID
• (S)-[1-(3-Mercapto-1-pyrrolidinyl)ethylidene]carbamic acid (4-nitrophenyl)methyl ester
• (S)-3-mercapto-1-<N-(p-nitrobenzyloxycarbonyl)acetimidoyl>pyrrolidine
• 3-(S)-mercapto-1-(N-p-nitrobenzyloxycarbonylacetimidoyl)pyrrolidine
• S-(1-(1-((((4-nitrobenzyl)oxy)carbonyl)iMino)ethyl)pyrrolidin-3-yl) ethanethioate 4-Nitrobenzyl-1-((S)-3-Mercaptopyrrolidin-1-yl)ethylidenecarbaMate
• Side Chain of PanipeneM
• 90505-36-5
• (S)-4-Nitrobenzyl(1-(3-mercaptopyrrolidin-1-yl)ethylidene)carbamate
• (4-Nitrophenyl)methyl (NE)-N-[1-[(3S)-3-sulfanylpyrrolidin-1-yl]ethylidene]carbamate
• (S)-4-Nitrobenzyl (1-(3-mercaptopyrrolidin-1-yl)ethylidene)carbamate
• N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester

• MDL： MFCD09751542
• Inchi： 1S/C14H17N3O4S/c1-10(16-7-6-13(22)8-16)15-14(18)21-9-11-2-4-12(5-3-11)17(19)20/h2-5,13,22H,6-9H2,1H3/b15-10+/t13-/m0/s1
• InChI Key： ZQWBMXVEMVZOQI-LERPTODRSA-N
• SMILES： S[C@@H]1CN(/C(/C)=N/C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 323.09400
• Monoisotopic Mass: 323.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 88.7A^2
• XLogP3: 2

Experimental Properties

• Density: 1.38
• Boiling Point: 549.007ºC at 760 mmHg
• Flash Point: 285.83ºC
• PSA: 126.52000
• LogP: 3.11500

Additional information on N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester

N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester: A Comprehensive Overview

The compound with CAS No. 90505-36-5, known as N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical research and development.

N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester is characterized by its complex molecular structure, which includes a pyrrolidine ring, a mercapto group, and a nitrophenyl substituent. These functional groups contribute to its reactivity and versatility in chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.

One of the key areas of research involving this compound is its application in drug discovery. The mercapto group and the pyrrolidine ring are known to interact with biological systems, making this compound a promising candidate for the development of new pharmaceutical agents. For instance, researchers have explored its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases.

Another significant aspect of N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester is its role in the synthesis of advanced materials. The nitrophenyl group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and optoelectronics. Recent advancements in materials science have demonstrated its ability to enhance the performance of organic semiconductors, opening new avenues for device applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the reliability of this compound for large-scale production. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

In terms of biological activity, N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester has shown promising results in preclinical studies. Its ability to modulate cellular signaling pathways has been extensively investigated, with particular focus on its potential anti-inflammatory and antioxidant properties. These findings underscore its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, enabling researchers to design more effective drug candidates. The integration of experimental and computational approaches has significantly accelerated the pace of discovery in this field.

Moreover, the 4-nitrophenyl group in this compound has been found to exhibit photoreactivity under certain conditions, making it a valuable component in photoresponsive materials. This property has been leveraged in the development of light-sensitive polymers and coatings, which find applications in fields such as sensors and actuators.

In conclusion, N-1-(3S)-3-Mercapto-1-pyrrolidinylethylidenecarbamic Acid (4-Nitrophenyl)methyl Ester stands out as a versatile and multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in future innovations within medicinal chemistry, materials science, and beyond.